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Compound of Interest

2-Ethoxy-4-fluoro-6-
Compound Name:
hydrazinylpyrimidine

Cat. No.: B183401

Technical Support Center: 2-Ethoxy-4-fluoro-6-
hydrazinylpyrimidine

Disclaimer: The information provided in this document is compiled from various sources. A
comprehensive Safety Data Sheet (SDS) for 2-Ethoxy-4-fluoro-6-hydrazinylpyrimidine is not
currently available. There is conflicting information regarding its hazard classification. Users
should exercise extreme caution and consult with a qualified safety professional before
handling this chemical.

Frequently Asked Questions (FAQS)
Q1: What is 2-Ethoxy-4-fluoro-6-hydrazinylpyrimidine?

2-Ethoxy-4-fluoro-6-hydrazinylpyrimidine is a chemical compound often used as an
intermediate in the synthesis of more complex molecules in pharmaceutical and agrochemical
research.[1][2] Its structure contains a pyrimidine ring, which is a common feature in many
biologically active compounds.

Q2: What are the primary hazards associated with this compound?

According to aggregated GHS information, 2-Ethoxy-4-fluoro-6-hydrazinylpyrimidine is
classified as "Danger" and is considered toxic if swallowed (H301).[1] As a hydrazine
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derivative, it may also pose other health risks, and it is crucial to handle it with appropriate
safety precautions.[3]

Q3: I've seen conflicting safety information about this compound. Why is that?

There are discrepancies in the available data. While some sources classify it as hazardous,
others state it is not a hazardous substance or mixture according to Regulation (EC) No.
1272/2008. This may be due to a lack of comprehensive toxicological data or different
interpretations of the available information. Given this uncertainty, it is prudent to handle the
compound as potentially hazardous.

Q4: What are the general storage recommendations?

Store 2-Ethoxy-4-fluoro-6-hydrazinylpyrimidine in a cool, dry place, away from incompatible
materials such as strong oxidizing agents. For long-term storage, an inert atmosphere is
recommended.

Troubleshooting Guides
Handling and Personal Protective Equipment (PPE)

Issue: Uncertainty about the necessary personal protective equipment.
Solution:

Due to the potential toxicity, a comprehensive approach to PPE is essential.
e Gloves: Wear nitrile gloves to prevent skin contact.[3]

o Eye Protection: Use chemical safety goggles.[3]

o Lab Coat: A lab coat is mandatory to protect from splashes.[3]

e Respiratory Protection: Handle this compound in a certified fume hood to avoid inhalation of
any vapors or dust.[3]

Accidental Spills

Issue: How to handle a small spill of 2-Ethoxy-4-fluoro-6-hydrazinylpyrimidine.
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Solution:

Follow these steps to manage a small spill:

o Evacuate: If the spill is large or in a poorly ventilated area, evacuate the immediate vicinity.
o Wear appropriate PPE: Before cleaning, ensure you are wearing the recommended PPE.
e Neutralize: Cautiously neutralize the spill with a 5% acetic acid solution.[3]

o Absorb: Cover the neutralized spill with an inert absorbent material like vermiculite.[3]

o Collect and Dispose: Carefully collect the absorbed material into a labeled, sealed container
for hazardous waste disposal.

o Decontaminate: Clean the spill area with a suitable decontaminating agent.

Accidental Exposure

Issue: What to do in case of accidental exposure.
Solution:
Immediate action is crucial in case of exposure.

o Skin Contact: Immediately wash the affected area with plenty of soap and water. Remove
contaminated clothing.

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek medical attention.

¢ Inhalation: Move the exposed person to fresh air. If not breathing, give artificial respiration.
Seek medical attention.

 Ingestion: If the person is conscious, rinse their mouth with water. Do NOT induce vomiting.
Seek immediate medical attention.[1]

Data Presentation
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Property Value Source
Molecular Weight 172.16 g/mol [1]
Boiling Point (Predicted) 336.807°C at 760 mmHg [2]
Flash Point (Predicted) 95.9°C [2]
Density (Predicted) 1.43 g/cm3 [2]
GHS Hazard Statement H301: Toxic if swallowed [1]

Experimental Protocols

Protocol for Preparing a Solution of 2-Ethoxy-4-fluoro-6-
hydrazinylpyrimidine

o Preparation: Work in a certified chemical fume hood. Ensure all necessary PPE is worn.

» Weighing: Tare a clean, dry glass vial on an analytical balance. Carefully weigh the desired
amount of 2-Ethoxy-4-fluoro-6-hydrazinylpyrimidine into the vial.

» Solvent Addition: Add the desired solvent to the vial dropwise while gently swirling to dissolve
the compound.

o Storage: Once dissolved, cap the vial tightly, label it clearly with the compound name,
concentration, solvent, and date of preparation. Store in a cool, dry place away from light
and incompatible materials.

Protocol for Waste Disposal

¢ Quenching: In a fume hood, slowly and carefully add the waste containing 2-Ethoxy-4-
fluoro-6-hydrazinylpyrimidine to a 10% solution of hydrochloric acid (HCI) with stirring.[3]
This step is intended to quench any residual hydrazine activity.

» Neutralization: After quenching, neutralize the acidic solution with a suitable base, such as
sodium bicarbonate, until the pH is neutral.

o Collection: Transfer the neutralized waste into a properly labeled hazardous waste container.
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+ Disposal: Arrange for disposal by a certified hazardous waste management facility.[3]

Visualizations

Response Actions

Absorb with
Vermiculite

Neutralize with
5% Acetic Acid

Final Steps
Don Appropriate PPE Collect Waste Decontaminate Area Dispose of Waste

Initial Assessment
; Assess Spill Size
e

Click to download full resolution via product page

Caption: Workflow for handling a spill of 2-Ethoxy-4-fluoro-6-hydrazinylpyrimidine.
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Caption: Key safety precautions for handling and storage.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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handling-and-storage-best-practices]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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